Cas no 3213-30-7 (5-(2-Aminoethyl)-2-methoxyphenol)

5-(2-Aminoethyl)-2-methoxyphenol structure

3213-30-7 structure

Product Name:5-(2-Aminoethyl)-2-methoxyphenol

CAS No:3213-30-7

Molecular Formula:C₉H₁₃NO₂

Molecular Weight:167.20502

MDL:MFCD00044603

CID:295122

PubChem ID:1748

5-(2-Aminoethyl)-2-methoxyphenol Properties

Names and Identifiers

- 5-(2-Aminoethyl)-2-methoxyphenol
- 3-HYDROX-4-METHOXYPHENETHYLAMINE
- Phenol,5-(2-aminoethyl)-2-methoxy-
- 5-(2-aminoethyl)guaiacol
- Benzeneethanamine, 3-hydroxy-4-methoxy-
- Benzeneethanamine, 5-hydroxy-4-methoxy-
- 4-methoxytyramine
- DOPAMINE HYDROCHLORIDE IMPURITY A [EP IMPURITY]
- AMY14158
- Q27161836
- EN300-58688
- 4-O-methyldopamine
- Lopac-H-3132
- P-METHOXYDOPAMINE
- NCGC00162191-01
- 4-Methoxy-3-hydroxyphenethylamine
- MFCD00044603
- 4-(2-Aminoethyl)guaiacol hydrochloride
- A13871
- SCHEMBL347613
- LS-13654
- 3213-30-7
- Phenol, 5-(2-aminoethyl)-2-methoxy-
- 5-(2-aminoethyl)-2-(methyloxy)phenol
- NCGC00015505-01
- SY184603
- 3-Hydroxy-4-methoxyphenethylamine
- 4-METHOXYDOPAMINE
- NCGC00015505-03
- CHEBI:89641
- 62MI76A89G
- CHEMBL1492473
- CCG-204663
- PD166073
- 4-methoxy-3-hydroxyphenylethylamine
- 4-Methoxy-3-hydroxyphenethylamine hydrochloride
- 5-hydroxy-4-methoxy-Benzeneethanamine
- NCGC00015505-02
- 2-(3-HYDROXY-4-METHOXYPHENYL)ETHYLAMINE
- UNII-62MI76A89G
- Lopac0_000574
- NCGC00162191-02
- 5-(2-Aminoethyl)-2-methoxyphenol #
- GUAIACOL, 5-(2-AMINOETHYL)-
- 5-(2-AMINO-ETHYL)-2-METHOXY-PHENOL
- AKOS000163417
- J-018643
- 3-hydroxy-4-methoxyphenylethylamine
- 3-hydroxy-4-methoxy-Benzeneethanamine
- 4-METHOXY-M-TYRAMINE
- DOPAMINE IMPURITY A
- DTXSID90954003
- MLS000859960
- SMR000326819
- 3-Hydroxy-4-methoxyphenethylamine hydrochloride
- DB-349588
- MDL： MFCD00044603
- InChIKey： WJXQFVMTIGJBFX-UHFFFAOYSA-N
- Inchi： InChI=1S/C9H13NO2/c1-12-9-3-2-7(4-5-10)6-8(9)11/h2-3,6,11H,4-5,10H2,1H3
- SMILES： COC1=C(C=C(C=C1)CCN)O

Computed Properties

Exact Mass: 167.09469
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 3
Monoisotopic Mass: 167.094628657g/mol
Heavy Atom Count: 12
Complexity: 130
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.2
Topological Polar Surface Area: 55.5Å²

Experimental Properties

PSA: 55.48

5-(2-Aminoethyl)-2-methoxyphenol Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003MEN-100mg	4-O-Methyldopamine	3213-30-7	98%+;RG	100mg	$24.00	2024-05-05
A2B Chem LLC	AB68207-100mg	4-O-Methyldopamine	3213-30-7	94%	100mg	$55.00	2024-04-20
Aaron	AR003MMZ-100mg	4-O-Methyldopamine	3213-30-7	98%	100mg	$5.00	2025-01-22
abcr	AB583044-250mg	5-(2-Aminoethyl)-2-methoxyphenol; .	3213-30-7		250mg	€119.40	2024-08-02
Alichem	A010080230-1kg	5-(2-Aminoethyl)-2-methoxyphenol	3213-30-7	95%	1kg	9,144.00 USD
Enamine	EN300-58688-0.05g	5-(2-aminoethyl)-2-methoxyphenol	3213-30-7	94%	0.05g	$19.0
eNovation Chemicals LLC	D640236-10g	3-hydroxy-4-methoxyphenethylamine	3213-30-7	95%	10g	$400	2022-09-07
SHENG KE LU SI SHENG WU JI SHU	sc-344898-1 g	5-(2-aminoethyl)-2-methoxyphenol,	3213-30-7		1g	￥14,666.00	2023-07-11

5-(2-Aminoethyl)-2-methoxyphenol Related Literature

1. Phenolic cyclisation. Part I. Novel synthesis of 1-substituted isoquinoline and spiro[cycloalkane-1,1′-isoquinoline] derivatives and its application to the total synthesis of isoquinoline alkaloids

T. Kametani,K. Fukumoto,H. Agui,H. Yagi,K. Kigasawa,H. Sugahara,M. Hiiragi,T. Hayasaka,H. Ishimaru J. Chem. Soc. C 1968 112
2. Phenolic cyclisation. Part I. Novel synthesis of 1-substituted isoquinoline and spiro[cycloalkane-1,1′-isoquinoline] derivatives and its application to the total synthesis of isoquinoline alkaloids

T. Kametani,K. Fukumoto,H. Agui,H. Yagi,K. Kigasawa,H. Sugahara,M. Hiiragi,T. Hayasaka,H. Ishimaru J. Chem. Soc. C 1968 112
3. The enzymatic oxidation of phenolic tetrahydroisoquinoline-1-carboxylic acids

Ian G. C. Coutts,Michael R. Hamblin,Edward J. Tinley,James M. Bobbitt J. Chem. Soc. Perkin Trans. 1 1979 2744
4. Formation of indole derivatives by phenolic oxidative coupling

T. Kametani,C. Seino,I. Noguchi,S. Shibuya,K. Fukumoto,T. Kohno,S. Takano J. Chem. Soc. C 1971 1803
5. The total synthesis of (±)-ochotensine and related compounds

Hiroshi Irie,Teiji Kishimoto,Shojiro Uyeo J. Chem. Soc. C 1968 3051
6. Studies on the syntheses of heterocyclic compounds. Part 766. A total stereoselective synthesis of emetine and (±)-dihydroprotoemetine

Tetsuji Kametani,Yukio Suzuki,Hirofumi Terasawa,Masataka Ihara J. Chem. Soc. Perkin Trans. 1 1979 1211
7. Studies on the syntheses of heterocyclic compounds. Part CCCXCIII. Synthesis of norerythrinadienone by phenolic oxidative coupling

T. Kametani,K. Takahashi,S. Shibuya,K. Fukumoto J. Chem. Soc. C 1971 1800

3213-30-7 (5-(2-Aminoethyl)-2-methoxyphenol) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:3213-30-7)5-(2-Aminoethyl)-2-methoxyphenol

Purity:99%/99%

Quantity:10g/25g

Price($):163.0/387.0